3-(Furan-2-yl)-1-(4-methoxyphenyl)prop-2-en-1-one
3-(Furan-2-yl)-1-(4-methoxyphenyl)prop-2-en-1-one
Brand Name:
Vulcanchem
CAS No.:
5066-65-9
VCID:
VC0182552
InChI:
InChI=1S/C14H12O3/c1-16-12-6-4-11(5-7-12)14(15)9-8-13-3-2-10-17-13/h2-10H,1H3
SMILES:
COC1=CC=C(C=C1)C(=O)C=CC2=CC=CO2
Molecular Formula:
C14H12O3
Molecular Weight:
228.24 g/mol
3-(Furan-2-yl)-1-(4-methoxyphenyl)prop-2-en-1-one
CAS No.: 5066-65-9
Main Products
VCID: VC0182552
Molecular Formula: C14H12O3
Molecular Weight: 228.24 g/mol
| CAS No. | 5066-65-9 |
|---|---|
| Product Name | 3-(Furan-2-yl)-1-(4-methoxyphenyl)prop-2-en-1-one |
| Molecular Formula | C14H12O3 |
| Molecular Weight | 228.24 g/mol |
| IUPAC Name | 3-(furan-2-yl)-1-(4-methoxyphenyl)prop-2-en-1-one |
| Standard InChI | InChI=1S/C14H12O3/c1-16-12-6-4-11(5-7-12)14(15)9-8-13-3-2-10-17-13/h2-10H,1H3 |
| Standard InChIKey | BHFGGNLNMIPQQY-CMDGGOBGSA-N |
| Isomeric SMILES | COC1=CC=C(C=C1)C(=O)/C=C/C2=CC=CO2 |
| SMILES | COC1=CC=C(C=C1)C(=O)C=CC2=CC=CO2 |
| Canonical SMILES | COC1=CC=C(C=C1)C(=O)C=CC2=CC=CO2 |
| PubChem Compound | 244083 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume